molecular formula C11H10O4 B8396328 5-[3-(Hydroxymethyl)oxiran-2-yl]-2-benzofuran-1(3H)-one

5-[3-(Hydroxymethyl)oxiran-2-yl]-2-benzofuran-1(3H)-one

Cat. No.: B8396328
M. Wt: 206.19 g/mol
InChI Key: RMUDMOUFWOCYOT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-[3-(Hydroxymethyl)oxiran-2-yl]-2-benzofuran-1(3H)-one is a useful research compound. Its molecular formula is C11H10O4 and its molecular weight is 206.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H10O4

Molecular Weight

206.19 g/mol

IUPAC Name

5-[3-(hydroxymethyl)oxiran-2-yl]-3H-2-benzofuran-1-one

InChI

InChI=1S/C11H10O4/c12-4-9-10(15-9)6-1-2-8-7(3-6)5-14-11(8)13/h1-3,9-10,12H,4-5H2

InChI Key

RMUDMOUFWOCYOT-UHFFFAOYSA-N

Canonical SMILES

C1C2=C(C=CC(=C2)C3C(O3)CO)C(=O)O1

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 5-[(1E)-3-hydroxyprop-1-en-1-yl]-2-benzofuran-1(3H)-one (2.0 g, 10.5 mmol) in 50 mL of DCM was cooled to 0° C. and meta-chlorobenzoic acid (2.14 g, 10.53 mmol) in DCM (100 mL) was added dropwise. The temperature of the reaction mixture was then allowed to rise to RT. After 2 hours, the mixture was filtered and the filtrate was partitioned between DCM and water. The organic layer was washed with water (20 mL) and brine (20 mL), dried over Na2SO4, and concentrated in vacuo. The residue was purified with silica gel chromatography (petrol ether/EtOAc=2:1) to give the title product.
Quantity
2 g
Type
reactant
Reaction Step One
Name
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
2.14 g
Type
reactant
Reaction Step Two
Name
Quantity
100 mL
Type
solvent
Reaction Step Two

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